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Compound of Interest

Compound Name: Solvent Red 124

Cat. No.: B1170167

A Technical Guide for Scientists and Drug Development Professionals

This in-depth guide provides researchers, scientists, and drug development professionals with
a comprehensive overview of the commercial sources, purity grades, and key technical
considerations for Solvent Red 124. As a versatile dye with applications ranging from industrial
colorants to potential use as an analytical marker, understanding its commercial landscape is
crucial for ensuring the quality and reproducibility of research outcomes.

Commercial Availability and Supplier Overview

Solvent Red 124, also known by its Colour Index name, is a synthetic dye belonging to the
acidic/alkaline dye complexes class.[1][2][3][4] It is commercially available from a variety of
manufacturers and suppliers, primarily based in Asia, with options for both bulk industrial
grades and potentially higher purity grades suitable for research. While many suppliers cater to
industrial applications such as inks, coatings, and plastics, researchers can often procure
smaller quantities for laboratory use.[1][4][5][6]

Key international suppliers and manufacturers include entities such as COLOR BLOOM and
Qingdao Sanhuan Colorchem CO.,LTD.[1][7][8][9] Historically, companies like Clariant GmbH
and Sandoz Ltd were also associated with this dye under brand names like Savinyl Fire Red
3GLS.[2] For analytical standards of similar solvent dyes, researchers may explore vendors like
Sigma-Aldrich, which offers compounds such as Solvent Yellow 124, indicating a potential
source for high-purity reference materials.[10]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1170167?utm_src=pdf-interest
https://www.benchchem.com/product/b1170167?utm_src=pdf-body
https://www.benchchem.com/product/b1170167?utm_src=pdf-body
https://www.colorbloomdyes.com/metal-complex-solvent-dyes1/powder/solvent-red-124.html
http://www.worlddyevariety.com/solvent-dyes/solvent-red-124.html
https://www.colorbloomdyes.com/showroom/factory-supply-solvent-red-124-solvent-red-3gls-for-wood-varinish-use.html
http://www.toptrustchem.com/wap_product_detaile_en/id/436.html
https://www.colorbloomdyes.com/metal-complex-solvent-dyes1/powder/solvent-red-124.html
http://www.toptrustchem.com/wap_product_detaile_en/id/436.html
https://www.pigment-dye.com/showroom/factory-supply-solvent-red-124-solvent-red-3gls-for-wood-varinish-use.html
https://m.made-in-china.com/
https://www.colorbloomdyes.com/metal-complex-solvent-dyes1/powder/solvent-red-124.html
https://m.colorbloomdyes.com/showroom/solvent-red-124-metal-complex-solvent-dyes-oil-soluble-red-3gls-.html
https://www.cncolorchem.com/upLoad/file/20170316/14896258631687436.pdf
https://www.cncolorchem.com/upLoad/file/20170316/14896258859821715.pdf
http://www.worlddyevariety.com/solvent-dyes/solvent-red-124.html
https://www.sigmaaldrich.com/SG/en/product/sial/49639
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1170167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Purity Grades and Technical Specifications

For research applications, understanding the purity and impurity profile of Solvent Red 124 is
paramount. While detailed batch-specific certificates of analysis should always be requested
from the supplier, technical data sheets provide a general overview of the expected quality.

A critical parameter for researchers is the dye content. Some suppliers specify a dye content of
greater than 98%, as determined by spectrophotometry.[11] Other important specifications that
can impact experimental outcomes include:

e Moisture Content: Typically specified in the range of 1-3%.[11]

 Insoluble Impurities: Limits on insoluble residues, such as "residue on 80 mesh" at a
maximum of 5.0%, are common.[1][3][12]

o Water-Soluble Content: A low water-soluble content, often below 1.0%, is desirable for
applications in non-aqueous media.[1][3][12]

The following table summarizes the typical technical specifications for commercially available
Solvent Red 124:
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Parameter

Typical Specification

Significance for
Researchers

Dye Content

>98% (Spectrophotometer)[11]

The concentration of the active
dye molecule. Higher purity is
crucial for accurate
guantification and reproducible

results.

Physical Appearance

Red to Dark Red Powder[1]
[11]

A visual check for consistency.
Variations may indicate
differences in manufacturing or

the presence of impurities.

Moisture Content

1-3%[11]

Water content can affect
solubility in non-polar solvents
and the accuracy of weighing

for solution preparation.

Residue on 80 Mesh

< 5.0%[1][3][12]

Indicates the level of
particulate impurities, which
may need to be removed by
filtration for sensitive

applications.

Water Soluble Content

< 1.0%[1][3][12]

Important for applications in
organic solvents to ensure
complete dissolution and avoid

phase separation.

Heat Resistance

180-200 °C (for 5 min)[1][8]

Relevant for applications
involving high-temperature

processing.

Light Fastness

2-5 (on a scale of 1-8)[1][8]

Indicates the stability of the
dye when exposed to light,
which is important for studies

involving photostability.

Solubility Soluble in various organic The specific solubility in the
solvents intended solvent system
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should be confirmed.

Experimental Protocols and Methodologies

While specific experimental protocols will vary depending on the research application, a
general workflow for the procurement and use of Solvent Red 124 in a research setting is
outlined below. The primary research application found in the literature for a similar dye,
Solvent Yellow 124, is as a marker in fuel analysis, often employing techniques like
fluorescence spectroscopy and liquid chromatography-mass spectrometry (LC/MS/MS).[13][14]

General Experimental Workflow

o Supplier Identification and Vetting: Identify potential suppliers and request technical data
sheets and, if possible, a certificate of analysis for a recent batch.

o Purity Assessment: Upon receipt, consider analytical characterization (e.g., via HPLC,
LC/MS, or spectroscopy) to verify the purity and identify any potential contaminants that
could interfere with the experiment.

o Solubility Testing: Determine the solubility of the dye in the chosen solvent system for the
experiment.

o Standard Solution Preparation: Prepare stock and working standard solutions of known
concentrations for use in assays or as a reference.

o Experimental Application: Incorporate the dye into the experimental system, for example, as
a tracer, marker, or for visualization.

» Data Acquisition and Analysis: Utilize appropriate analytical techniques to detect and quantify
the dye.

Visualizing Workflows and Logical Relationships

To aid researchers in navigating the process of selecting and utilizing Solvent Red 124, the
following diagrams illustrate key decision-making and experimental workflows.
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Procurement and Qualification Workflow for Solvent Red 124.
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:
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(Extraction, Filtration, Dilution)
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Results and Interpretation
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General Experimental Workflow for using Solvent Red 124.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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